Cas no 894061-31-5 (1-(4-methylpiperidin-1-yl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one)

• Product Name: 1-(4-methylpiperidin-1-yl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one
• CAS No: 894061-31-5
• MF: C₁₈H₂₀N₆OS
• MW: 368.456001281738
• CID: 6001424
• PubChem ID: 7532118
• Update Time: 2025-05-19

1-(4-methylpiperidin-1-yl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpiperidin-1-yl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one
• 1-(4-methylpiperidin-1-yl)-2-[(6-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]ethanone
• AKOS024654342
• 1-(4-methylpiperidin-1-yl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}ethan-1-one
• 1-(4-methylpiperidin-1-yl)-2-((6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)ethanone
• F2507-0479
• 894061-31-5

• Inchi： 1S/C18H20N6OS/c1-13-6-10-23(11-7-13)17(25)12-26-18-21-20-16-3-2-15(22-24(16)18)14-4-8-19-9-5-14/h2-5,8-9,13H,6-7,10-12H2,1H3
• InChI Key： CGLNRSQMRFKEMN-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C)CC1)CSC1N2C(=NN=1)C=CC(C1=CC=NC=C1)=N2

Computed Properties

• Exact Mass: 368.14193046g/mol
• Monoisotopic Mass: 368.14193046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 102Ų

Additional information on 1-(4-methylpiperidin-1-yl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one

Comprehensive Overview of 1-(4-methylpiperidin-1-yl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one (CAS No. 894061-31-5)

The compound 1-(4-methylpiperidin-1-yl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one (CAS No. 894061-31-5) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridinyl and triazolopyridazine core, positions it as a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of enzymatic activity, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel small-molecule compounds like 1-(4-methylpiperidin-1-yl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one has surged due to advancements in AI-driven drug discovery and high-throughput screening. The integration of computational chemistry and machine learning has accelerated the identification of such compounds, making them pivotal in addressing unmet medical needs. This compound’s sulfanyl ethanone moiety further enhances its reactivity, enabling diverse chemical modifications for optimized pharmacokinetic properties.

The structural complexity of 894061-31-5 also makes it a subject of interest in medicinal chemistry forums and academic publications. Its triazolopyridazine scaffold is known for its bioisosteric properties, often serving as a surrogate for purine bases in nucleoside analogs. This versatility has led to explorations in antiviral and anticancer research, where molecular flexibility and target specificity are critical. Notably, the 4-methylpiperidinyl group contributes to improved blood-brain barrier penetration, a hot topic in neuropharmacology.

From a synthetic perspective, the preparation of 1-(4-methylpiperidin-1-yl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one involves multi-step organic reactions, including cyclocondensation and thioetherification. These processes are frequently discussed in green chemistry circles, as researchers seek eco-friendly solvents and catalysts to reduce environmental impact. The compound’s CAS No. 894061-31-5 serves as a unique identifier in chemical databases, facilitating global collaboration and data sharing—a cornerstone of modern open science initiatives.

Beyond its chemical attributes, 894061-31-5 exemplifies the intersection of drug repurposing and fragment-based drug design. With the rise of personalized medicine, such compounds are scrutinized for their off-target effects and polypharmacology potential. Online searches for "triazolopyridazine derivatives" or "kinase inhibitors 2024" reflect growing public and scientific curiosity, underscoring the need for accessible yet technical literature on these topics.

In conclusion, 1-(4-methylpiperidin-1-yl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one represents a compelling case study in contemporary drug development. Its multifaceted applications—from computational modeling to translational research—highlight its relevance in an era dominated by biotech innovation and digital chemistry platforms. As research progresses, this compound may well emerge as a cornerstone in next-generation therapeutics.